Cas no 1804464-64-9 (3-Bromo-5-(difluoromethyl)-2-methoxy-6-methylpyridine)

• Product Name: 3-Bromo-5-(difluoromethyl)-2-methoxy-6-methylpyridine
• CAS No: 1804464-64-9
• MF: C₈H₈BrF₂NO
• MW: 252.056028366089
• CID: 4933161
• Update Time: 2025-06-08

3-Bromo-5-(difluoromethyl)-2-methoxy-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(difluoromethyl)-2-methoxy-6-methylpyridine

• Inchi： 1S/C8H8BrF2NO/c1-4-5(7(10)11)3-6(9)8(12-4)13-2/h3,7H,1-2H3
• InChI Key： AQXLCVWOYREYDV-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C)C(C(F)F)=C1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 2.9
• Topological Polar Surface Area: 22.1

Additional information on 3-Bromo-5-(difluoromethyl)-2-methoxy-6-methylpyridine

3-Bromo-5-(difluoromethyl)-2-methoxy-6-methylpyridine (CAS No. 1804464-64-9): An Overview of Its Properties and Applications

3-Bromo-5-(difluoromethyl)-2-methoxy-6-methylpyridine (CAS No. 1804464-64-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridines, which are heterocyclic aromatic compounds with a wide range of biological activities. The unique substitution pattern of 3-Bromo-5-(difluoromethyl)-2-methoxy-6-methylpyridine makes it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The molecular structure of 3-Bromo-5-(difluoromethyl)-2-methoxy-6-methylpyridine consists of a pyridine ring with specific functional groups attached at different positions. The bromine atom at the 3-position, the difluoromethyl group at the 5-position, the methoxy group at the 2-position, and the methyl group at the 6-position contribute to its distinct chemical properties and reactivity. These substituents play crucial roles in determining the compound's solubility, stability, and biological activity.

In recent years, 3-Bromo-5-(difluoromethyl)-2-methoxy-6-methylpyridine has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of agrochemicals and pharmaceuticals. The bromine atom, in particular, provides a valuable handle for further functionalization through various chemical reactions such as Suzuki coupling, Stille coupling, and other cross-coupling reactions. These reactions enable the introduction of diverse substituents, thereby expanding the scope of potential applications.

The difluoromethyl group in 3-Bromo-5-(difluoromethyl)-2-methoxy-6-methylpyridine is known for its ability to enhance the metabolic stability and bioavailability of drug candidates. Fluorinated compounds often exhibit improved pharmacokinetic properties compared to their non-fluorinated counterparts, making them attractive candidates for drug development. The methoxy and methyl groups further contribute to the compound's lipophilicity and overall chemical stability.

Recent studies have highlighted the potential of 3-Bromo-5-(difluoromethyl)-2-methoxy-6-methylpyridine in various therapeutic areas. For instance, it has shown promise as an intermediate in the synthesis of compounds with antiviral activity against RNA viruses such as influenza and hepatitis C. Additionally, derivatives of this compound have been investigated for their anti-inflammatory properties, making them potential candidates for treating conditions such as arthritis and other inflammatory diseases.

In the field of agrochemicals, 3-Bromo-5-(difluoromethyl)-2-methoxy-6-methylpyridine has been explored as a building block for developing novel herbicides and insecticides. The unique combination of functional groups provides a platform for designing molecules with enhanced selectivity and efficacy against target pests while minimizing environmental impact.

The synthetic route to 3-Bromo-5-(difluoromethyl)-2-methoxy-6-methylpyridine involves several well-established chemical transformations. Typically, the synthesis begins with a commercially available pyridine derivative, which undergoes bromination at the 3-position followed by introduction of the difluoromethyl group at the 5-position. Subsequent steps involve methylation at the 2-position and alkylation at the 6-position to yield the final product. This multi-step process can be optimized to achieve high yields and purity levels suitable for industrial-scale production.

The physical properties of 3-Bromo-5-(difluoromethyl)-2-methoxy-6-methylpyridine, including its melting point, boiling point, solubility, and spectral characteristics (such as NMR and MS data), have been well-characterized in scientific literature. These properties are essential for understanding its behavior in different solvents and reaction conditions, which is crucial for optimizing synthetic protocols and formulation processes.

In conclusion, 3-Bromo-5-(difluoromethyl)-2-methoxy-6-methylpyridine (CAS No. 1804464-64-9) is a highly versatile compound with significant potential in both medicinal chemistry and agrochemical research. Its unique molecular structure provides a robust platform for developing novel bioactive molecules with improved pharmacological properties. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in modern chemical and pharmaceutical sciences.